Cas no 685076-66-8 (2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)-
• CAS No: 685076-66-8
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• MDL: MFCD21335365
• CID: 4143902
• PubChem ID: 75359588
• Update Time: 2025-05-27

2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)-
• 4-(furan-2-yl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• 685076-66-8
• MFCD21335365

• MDL： MFCD21335365
• Inchi： 1S/C15H13N3O2/c1-19-11-6-4-10(5-7-11)12-9-13(18-15(16)17-12)14-3-2-8-20-14/h2-9H,1H3,(H2,16,17,18)
• InChI Key： HCHBUUJLHLNYPI-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 267.101
• Monoisotopic Mass: 267.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2
• XLogP3: 2.3

Additional information on 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)-

Comprehensive Overview of 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- (CAS No. 685076-66-8)

2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- (CAS No. 685076-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with a furanyl group at the 4-position and a 4-methoxyphenyl moiety at the 6-position. Its unique structural attributes make it a promising candidate for various applications, particularly in drug discovery and material science.

The growing interest in 2-Pyrimidinamine derivatives stems from their potential as building blocks for biologically active molecules. Researchers are increasingly exploring its role in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's furanyl and methoxyphenyl substituents contribute to its ability to interact with biological targets, enhancing its utility in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- has surged due to their versatility in organic synthesis. The compound's CAS No. 685076-66-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its applications extend beyond pharmaceuticals, including its use in advanced materials and catalysis, where its stability and reactivity are highly valued.

One of the most frequently asked questions about 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- revolves around its synthetic pathways. The compound is typically synthesized via multicomponent reactions or Pd-catalyzed cross-coupling, methods that are efficient and scalable. Researchers also inquire about its solubility and stability, which are critical for formulation development. These properties are often optimized for specific applications, ensuring the compound's efficacy in target systems.

The 4-methoxyphenyl group in 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- is a key structural feature that influences its electronic and steric properties. This moiety is known to enhance bioavailability and binding affinity in drug molecules, making it a focal point in structure-activity relationship (SAR) studies. Similarly, the furanyl ring contributes to the compound's lipophilicity, a factor that impacts its pharmacokinetic profile.

As the scientific community continues to explore pyrimidine-based compounds, 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- stands out for its potential in addressing unmet medical needs. Its role in targeted therapy and precision medicine is particularly noteworthy, aligning with current trends in personalized healthcare. The compound's CAS No. 685076-66-8 is often associated with studies on small molecule therapeutics, a rapidly evolving field.

In conclusion, 2-Pyrimidinamine, 4-(2-furanyl)-6-(4-methoxyphenyl)- (CAS No. 685076-66-8) is a compound of significant scientific and industrial interest. Its structural complexity and functional diversity make it a valuable asset in drug development and material science. With ongoing research shedding light on its potential, this compound is poised to play a pivotal role in advancing modern chemistry and biotechnology.